(2R)-1-(1,3-oxazol-2-yl)propan-2-amine dihydrochloride
Overview
Description
(2R)-1-(1,3-oxazol-2-yl)propan-2-amine dihydrochloride, also known as oxazol-2-amine dihydrochloride, is a commonly used reagent in organic chemistry. It is a versatile and useful compound that is widely used in a variety of laboratory experiments. It is a white crystalline solid with a molecular weight of 218.06 g/mol and a melting point of 116-118°C. Oxazol-2-amine dihydrochloride is a widely used reagent in organic synthesis and has a variety of applications in both research and industrial settings.
Scientific Research Applications
Oxazol-2-amine dihydrochloride is a versatile reagent that is used in a variety of scientific research applications. It is used in organic synthesis for the preparation of a variety of compounds. It is also used as a catalyst in the synthesis of organic compounds. In addition, it is used in the synthesis of pharmaceuticals, pesticides, and other organic compounds. It is also used in the synthesis of peptides and proteins.
Mechanism of Action
The mechanism of action of (2R)-1-(1,3-oxazol-2-yl)propan-2-amine dihydrochloridene dihydrochloride involves the formation of a covalent bond between the amine and the anhydrous hydrogen chloride gas. The reaction of the amine and the anhydrous hydrogen chloride gas results in the formation of an oxazolium ion. This ion then reacts with a base, such as sodium hydroxide, to form (2R)-1-(1,3-oxazol-2-yl)propan-2-amine dihydrochloridene dihydrochloride.
Biochemical and Physiological Effects
Oxazol-2-amine dihydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to have a wide range of effects on enzymes, hormones, and other biomolecules. It has also been shown to interact with a variety of receptors and transporters in the body. In addition, it has been shown to have an effect on the metabolism of certain drugs.
Advantages and Limitations for Lab Experiments
The main advantage of using (2R)-1-(1,3-oxazol-2-yl)propan-2-amine dihydrochloridene dihydrochloride in laboratory experiments is its versatility. It can be used in a wide variety of organic synthesis reactions, and it is relatively easy to obtain and use. Additionally, it is relatively stable and has a long shelf life. The main limitation of using (2R)-1-(1,3-oxazol-2-yl)propan-2-amine dihydrochloridene dihydrochloride is its toxicity. It is a highly toxic compound and should be handled with extreme caution.
Future Directions
There are a number of potential future directions for the use of (2R)-1-(1,3-oxazol-2-yl)propan-2-amine dihydrochloridene dihydrochloride. These include the use of the compound in the synthesis of new drugs and pesticides, as well as the development of new methods for the synthesis of organic compounds. Additionally, further research into the biochemical and physiological effects of the compound could lead to new therapeutic applications. Finally, further research into the use of the compound as a catalyst in organic synthesis could lead to new and improved synthetic routes.
Synthesis Methods
Oxazol-2-amine dihydrochloride is synthesized using a process known as anhydrous hydrogen chloride reaction. The reaction involves the reaction of an amine and an anhydrous hydrogen chloride gas. The amine is first reacted with anhydrous hydrogen chloride gas and then the resulting product is reacted with a base such as sodium hydroxide. The base is then used to convert the product into (2R)-1-(1,3-oxazol-2-yl)propan-2-amine dihydrochloridene dihydrochloride.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-1-(1,3-oxazol-2-yl)propan-2-amine dihydrochloride involves the reaction of 2-amino-1-propanol with 2-bromoacetophenone to form the intermediate, (2R)-1-(2-bromoacetophenone)propan-2-amine. This intermediate is then reacted with sodium azide to form (2R)-1-(1,3-oxazol-2-yl)propan-2-amine, which is subsequently converted to the dihydrochloride salt.", "Starting Materials": [ "2-amino-1-propanol", "2-bromoacetophenone", "sodium azide", "hydrochloric acid", "ethanol" ], "Reaction": [ { "reactants": "2-amino-1-propanol, 2-bromoacetophenone, sodium ethoxide", "conditions": "reflux in ethanol", "products": "(2R)-1-(2-bromoacetophenone)propan-2-amine" }, { "reactants": "(2R)-1-(2-bromoacetophenone)propan-2-amine, sodium azide", "conditions": "reflux in ethanol", "products": "(2R)-1-(1,3-oxazol-2-yl)propan-2-amine" }, { "reactants": "(2R)-1-(1,3-oxazol-2-yl)propan-2-amine, hydrochloric acid", "conditions": "reflux in ethanol", "products": "(2R)-1-(1,3-oxazol-2-yl)propan-2-amine dihydrochloride" } ] } | |
| 2694056-74-9 | |
Molecular Formula |
C6H12Cl2N2O |
Molecular Weight |
199.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
